Cas no 404922-72-1 (Benzenemethanamine,5-chloro-2-(1H-1,2,4-triazol-1-yl)-)
404922-72-1 structure
Product Name:Benzenemethanamine,5-chloro-2-(1H-1,2,4-triazol-1-yl)-
CAS No:404922-72-1
MF:C9H9ClN4
MW:208.64755988121
CID:326017
PubChem ID:11171817
Update Time:2025-04-19
Benzenemethanamine,5-chloro-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,5-chloro-2-(1H-1,2,4-triazol-1-yl)-
- (5-CHLORO-2-(1H-1,2,4-TRIAZOL-1-YL)PHENYL)METHANAMINE
- [5-chloro-2-(1,2,4-triazol-1-yl)phenyl]methanamine
- 1-[5-chloro-2-(1H-1,2,4-triazol-1-yl)phenyl]methanamine
- 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzylamine
- 5-Chloro-2-[[1,2,4]triazol-1-yl]benzylamine
- 5-Chloro-2-[1,2,4]triazol-1-yl-benzylamine
- AB44617
- AG-F-43572
- CTK4I3176
- KB-208638
- SureCN1197438
- FT-0741943
- [5-chloro-2-(1H-1,2,4-triazol-1-yl)phenyl]methanamine
- ZGNLUCLPHZVBHK-UHFFFAOYSA-N
- AKOS011784178
- SCHEMBL1197438
- 5-chloro-2-[1,2,4]triazol-1-yl-benzyl amine
- 404922-72-1
- DTXSID90457600
-
- Inchi: 1S/C9H9ClN4/c10-8-1-2-9(7(3-8)4-11)14-6-12-5-13-14/h1-3,5-6H,4,11H2
- InChI Key: ZGNLUCLPHZVBHK-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)CN)N1C=NC=N1
Computed Properties
- Exact Mass: 208.05200
- Monoisotopic Mass: 208.0515740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 56.7Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 395.9±52.0 °C at 760 mmHg
- Flash Point: 193.2±30.7 °C
- PSA: 56.73000
- LogP: 2.07970
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Benzenemethanamine,5-chloro-2-(1H-1,2,4-triazol-1-yl)- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzenemethanamine,5-chloro-2-(1H-1,2,4-triazol-1-yl)- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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